Cas no 1806972-57-5 (3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806972-57-5
• MF: C₆H₃BrClF₂NO
• MW: 258.44792675972
• CID: 4916826
• Update Time: 2025-10-12

3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C6H3BrClF2NO/c7-2-1-3(12)4(6(9)10)11-5(2)8/h1,6,12H
• InChI Key： FAVNNQHFPMARFL-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C(=C1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine

Introduction to 3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806972-57-5) and Its Applications in Modern Chemical Biology

3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine, identified by its CAS number 1806972-57-5, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo, chloro, and difluoromethyl substituents on a pyridine backbone, exhibits unique chemical properties that make it a valuable scaffold for the development of novel bioactive molecules. The strategic placement of these functional groups allows for diverse modifications, enabling researchers to tailor its pharmacological profile for specific therapeutic applications.

The structural features of 3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine contribute to its reactivity and potential utility in synthetic chemistry. The presence of both bromo and chloro atoms provides multiple sites for cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings, which are fundamental in constructing complex molecular architectures. Additionally, the difluoromethyl group enhances metabolic stability and binding affinity, making it an attractive moiety in drug design. The hydroxyl group at the 5-position further expands its synthetic possibilities, allowing for etherification, esterification, or other derivatization strategies.

In recent years, the demand for innovative therapeutic agents has driven extensive research into pyridine derivatives. 3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in oncology research. The compound's ability to modulate enzyme activity by occupying specific binding pockets has been leveraged to create potent and selective inhibitors with promising preclinical results.

One of the most compelling aspects of 3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine is its potential in fragment-based drug discovery. Researchers have utilized this compound as a building block to generate libraries of diverse molecules for high-throughput screening. The combination of its structural flexibility and functional diversity allows for rapid exploration of chemical space, facilitating the identification of novel lead compounds. This approach aligns with contemporary trends in medicinal chemistry, where efficiency and innovation are paramount.

The pharmaceutical industry has also shown interest in 3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine for its role in developing treatments for infectious diseases. Pyridine derivatives have historically been effective against pathogens due to their ability to disrupt essential metabolic pathways. Recent advancements in synthetic methodologies have further enhanced the accessibility of such compounds, enabling faster development cycles. The incorporation of fluorinated groups into these molecules often improves their pharmacokinetic properties, including bioavailability and resistance to degradation.

Another area where 3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine has made significant contributions is in the field of neurology. Neurodegenerative diseases pose substantial challenges due to their complex pathophysiology. Small-molecule modulators targeting neuronal signaling pathways offer a promising avenue for intervention. The compound's ability to interact with biological targets such as G-protein coupled receptors (GPCRs) and ion channels has been explored in preclinical models. These interactions may lead to the development of novel therapeutics that address unmet medical needs.

The synthetic utility of 3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine extends beyond pharmaceutical applications. It serves as a valuable reagent in materials science and agrochemical research. For example, its derivatives have been investigated for their potential as precursors in organic electronics, where pyridine-based compounds contribute to the development of advanced materials with improved performance characteristics. Similarly, in agrochemistry, modified pyridines play a role in designing pesticides and herbicides with enhanced efficacy and environmental compatibility.

The growing interest in 3-Bromo-2-chloro-6-(difluoromethyl)-5-hydroxypyridine underscores its importance as a chemical entity with broad applicability. As research methodologies continue to evolve, new possibilities for utilizing this compound are likely to emerge. Collaborative efforts between academia and industry will be essential to fully harness its potential across multiple domains of science and technology.